(4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride

• IUPAC Name: N-[(4-phenylphenyl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C19H24N2.2ClH/c1-2-4-18(5-3-1)19-8-6-16(7-9-19)14-21-15-17-10-12-20-13-11-17;;/h1-9,17,20-21H,10-15H2;2*1H
• InChI Key: FTTSYWZEPCYUQT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CNCC2=CC=C(C=C2)C3=CC=CC=C3.Cl.Cl
• Molecular Formula: C19H26Cl2N2
• Molecular Weight: 353.3 g/mol

Description

(4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride, also known as BAM, is a chemical compound that has gained significant attention in scientific research for its potential use in various fields. BAM is a tertiary amine that contains two aromatic rings, making it a useful building block for the synthesis of other compounds.

Mechanism of Action

The exact mechanism of action of (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride is not fully understood, but it is believed to act as a modulator of the sigma-1 receptor. This receptor is located in various tissues, including the central nervous system, and is involved in regulating various cellular processes, including calcium signaling, protein folding, and mitochondrial function. Activation of the sigma-1 receptor has been shown to have neuroprotective effects and can modulate neurotransmitter release.
Biochemical and Physiological Effects:
(4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride has been shown to have various biochemical and physiological effects, particularly in the central nervous system. Studies have shown that (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride can increase the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to have anxiolytic and antidepressant effects in animal models. Additionally, (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride has been shown to have neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride in lab experiments is its high affinity for the sigma-1 receptor, which allows for precise modulation of receptor activity. Additionally, (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride is relatively easy to synthesize and purify, making it a cost-effective option for research. However, one limitation of using (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride is its potential for off-target effects, as it may bind to other receptors in addition to the sigma-1 receptor. Additionally, the exact mechanism of action of (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for research involving (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride. One potential area of investigation is the development of (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride analogs with improved selectivity and potency for the sigma-1 receptor. Additionally, (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride may have potential as a therapeutic agent for various conditions, including neuropathic pain and neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride and its potential applications in various fields.
Conclusion:
Overall, (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride is a promising compound that has gained significant attention in scientific research for its potential use in various fields. Its high affinity for the sigma-1 receptor and potential therapeutic applications make it a valuable tool for investigating various physiological processes. Further research is needed to fully understand the mechanism of action of (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride and its potential applications in various fields.

Scientific Research Applications

(4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride has been studied extensively for its potential use in medicinal chemistry, particularly as a ligand for various receptors. It has been shown to have affinity for the sigma-1 receptor, which is involved in modulating various physiological processes, including pain perception, neuroprotection, and stress response. (4-biphenylylmethyl)(4-piperidinylmethyl)amine dihydrochloride has also been investigated as a potential therapeutic agent for various conditions, including depression, anxiety, and neuropathic pain.